Cas no 565227-08-9 (Pyrazino[1,2-a]indole, 8-fluoro-1,2,3,4-tetrahydro- (9CI))

Pyrazino[1,2-a]indole, 8-fluoro-1,2,3,4-tetrahydro- (9CI) structure
565227-08-9 structure
Product Name:Pyrazino[1,2-a]indole, 8-fluoro-1,2,3,4-tetrahydro- (9CI)
CAS No:565227-08-9
MF:C11H11FN2
MW:190.216845750809
CID:945483
PubChem ID:45115769
Update Time:2025-04-19

Pyrazino[1,2-a]indole, 8-fluoro-1,2,3,4-tetrahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrazino[1,2-a]indole, 8-fluoro-1,2,3,4-tetrahydro- (9CI)
    • 8-FLUORO-1,2,3,4-TETRAHYDROPYRAZINO[1,2-A]INDOLE
    • DB-229688
    • 8-fluoro-1,2,3,4-tetrahydro-pyrazino[1,2-a]indole
    • DTXSID00668346
    • SCHEMBL4705406
    • Pyrazino[1,2-a]indole,8-fluoro-1,2,3,4-tetrahydro-(9ci)
    • 565227-08-9
    • BQWBLSAUVGNJOQ-UHFFFAOYSA-N
    • Inchi: 1S/C11H11FN2/c12-9-1-2-11-8(5-9)6-10-7-13-3-4-14(10)11/h1-2,5-6,13H,3-4,7H2
    • InChI Key: BQWBLSAUVGNJOQ-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C=C1CNCCN12

Computed Properties

  • Exact Mass: 190.091
  • Monoisotopic Mass: 190.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17A^2
  • XLogP3: 1.2
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